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Abstract
This technical guide provides a comprehensive overview of the chemical properties, structure,

and applications of 4-[2-(trifluoromethyl)phenoxy]piperidine. This compound serves as a

valuable building block in medicinal chemistry and agrochemical research, primarily due to the

unique characteristics imparted by its trifluoromethyl group and piperidine scaffold. The

trifluoromethyl group enhances chemical stability and lipophilicity, which can improve a

molecule's ability to penetrate biological membranes.[1] This document consolidates key data

on its physical and chemical properties, structural identifiers, and discusses its role as a

synthetic intermediate for bioactive molecules. A generalized experimental workflow for its

synthesis and characterization is also presented.

Chemical Structure and Identification
4-[2-(Trifluoromethyl)phenoxy]piperidine is a heterocyclic compound featuring a central

piperidine ring. A phenoxy group, substituted at the ortho-position with a trifluoromethyl (CF₃)
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moiety, is connected to the piperidine ring at the 4-position via an ether linkage. This specific

arrangement of functional groups is crucial for its utility in the synthesis of novel therapeutic

agents and other specialized chemicals.[1]

The hydrochloride salt, 4-[2-(Trifluoromethyl)phenoxy]piperidine Hydrochloride, is also a

common form of this compound, offering altered solubility and handling properties.[1]
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Reactants:
- N-Boc-4-hydroxypiperidine
- 2-(Trifluoromethyl)phenol

- Base (e.g., NaH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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